Cholesterol-PEG-NHS

• Molecular Formula: C36H56N2O7
• Molecular Weight: 628.8 g/mol
• InChI: InChI=1S/C36H56N2O7/c1-23(2)7-6-8-24(3)28-11-12-29-27-10-9-25-21-26(15-17-35(25,4)30(27)16-18-36(28,29)5)44-34(42)37-19-20-43-22-33(41)45-38-31(39)13-14-32(38)40/h9,23-24,26-30H,6-8,10-22H2,1-5H3,(H,37,42)/t24-,26+,27+,28-,29+,30+,35+,36-/m1/s1
• InChIKey: JHTBXVQBKWPFDP-APTGCCNASA-N

Cholesterol-PEG-NHS: Definition, Class, and Core Procurement-Relevant Properties

Cholesterol-PEG-NHS (Cholesterol-Polyethylene Glycol-N-Hydroxysuccinimide) is a heterobifunctional, amphiphilic lipid-polymer conjugate widely used in drug delivery, nanomedicine, and cell surface engineering. Its structure comprises a hydrophobic cholesterol anchor covalently linked to a hydrophilic polyethylene glycol (PEG) spacer, which is terminated with an amine-reactive NHS ester group [1]. This design enables the cholesterol moiety to insert stably into lipid bilayers (e.g., liposomes, cell membranes), while the PEG chain imparts steric stabilization and 'stealth' properties, and the NHS ester facilitates covalent conjugation to amine-containing targeting ligands, drugs, or imaging probes under mild aqueous conditions [2]. Key procurement considerations include the PEG molecular weight (which dictates circulation half-life and steric shielding), polydispersity index (PDI, which impacts batch-to-batch reproducibility), and the reactivity of the NHS ester (which governs conjugation efficiency).

PEG Selection Molecular weight option for tunable steric shielding and circulation half-life

Low Dispersity Narrow PDI supports reproducible batch-to-batch conjugation

Amine-Reactive NHS ester enables mild aqueous conjugation to targeting ligands or probes

• [1] Nanocs Inc. Cholesterol PEG NHS, CLS-PEG-NHS. Product Datasheet. View Source
• [2] 西安瑞禧生物科技有限公司. Cholesterol-PEG-NHS 产品技术资料 (2025). View Source

Why Cholesterol-PEG-NHS Cannot Be Casually Substituted with DSPE-PEG-NHS or Other PEG-Lipids

The performance of PEGylated lipid anchors is critically dependent on the chemical nature of the hydrophobic anchor, the PEG architecture, and the reactive end-group. Simply substituting Cholesterol-PEG-NHS with a phospholipid-based analog like DSPE-PEG-NHS or a non-reactive cholesterol-PEG derivative can lead to significant, quantifiable differences in circulation time, membrane anchoring stability, and functionalization efficiency [1]. For example, the cholesterol anchor provides a fundamentally different interaction with lipid bilayers compared to the double acyl chains of DSPE, resulting in distinct in vivo pharmacokinetic profiles and reduced cellular internalization [2]. Therefore, rational selection based on specific application requirements—not generic class interchangeability—is essential for reproducible experimental outcomes.

Anchor-Chemistry Mismatch

Cholesterol anchor may provide different bilayer interaction versus DSPE’s acyl chains, potentially shifting circulation profile.

Membrane Incorporation & Internalization

Cholesterol-PEG shows higher membrane incorporation and lower internalization; phospholipid-based anchors may behave differently, altering cell-surface engineering outcomes.

Reactive Group Availability

Non-reactive cholesterol-PEG derivatives lack NHS ester, preventing covalent conjugation to amine-containing molecules.

• [1] Mastrotto, F., et al. (2018). Sterol-modified PEG lipids: Alteration of the bilayer anchoring moiety has an unexpected effect on liposome circulation. Chemical Communications, 54(84), 11949-11952. View Source
• [2] Nag, O. K., et al. (2018). Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application. ACS Omega, 3(2), 1930-1937. View Source

Quantitative Differentiation of Cholesterol-PEG-NHS: Head-to-Head Evidence for Procurement Decisions

Superior In Vivo Circulation and Systemic Bioavailability vs. DSPE-Based PEG-Lipids

In a comparative pharmacokinetic study in mice, liposomes decorated with cholesterol-anchored PEG (mPEG114-Chol) demonstrated a 3.2-fold higher area under the curve (AUC) compared to naked liposomes and a ~2.1-fold higher AUC compared to those coated with branched (mPEG114)2-DSPE [1]. This indicates significantly prolonged circulation and higher systemic bioavailability, a direct advantage for therapeutic payload delivery.

AUC Comparison

Head-to-head

~2.1-fold higher AUC vs. DSPE-PEG

Reported circulation advantage may support prolonged exposure models; context-dependent.

In vivo mouse model; validation in target system advised.

Evidence Dimension	In vivo pharmacokinetics (Area Under the Curve, AUC)
Target Compound Data	mPEG114-Chol liposomes: AUC = 3.2× relative to naked liposomes
Comparator Or Baseline	Branched (mPEG114)2-DSPE liposomes: AUC = ~1.5× relative to naked liposomes
Quantified Difference	Cholesterol-anchored PEG yields ~2.1-fold higher AUC than DSPE-anchored PEG.
Conditions	In vivo mouse model; liposomes prepared with mPEG114 (5 kDa) anchored via cholesterol or DSPE.

Why This Matters

Higher AUC translates directly to improved pharmacokinetics, potentially enabling lower dosing, less frequent administration, and enhanced therapeutic efficacy for liposomal drug formulations.

• [1] Mastrotto, F., et al. (2020). In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Molecular Pharmaceutics, 17(2), 472-487. View Source

Higher Cell Membrane Incorporation Efficiency with Reduced Internalization vs. Phospholipid-Based Anchors

When incubated with RAW 264.7 macrophage cells, a cholesterol-based anchor lipid (CHOL-PEG2000-DBCO) exhibited qualitatively higher cell membrane incorporation efficiency and substantially less cellular internalization compared to its DSPE-based counterpart (DSPE-PEG2000-DBCO) [1]. This differential behavior is critical for applications requiring stable, long-term cell surface modification without confounding intracellular uptake.

Membrane Anchoring

Head-to-head

Cholesterol anchor: higher incorporation, less internalization DSPE anchor: lower incorporation, more internalization

Differential anchoring may enhance cell-surface engineering research; internalization context differs.

RAW 264.7 macrophage model.

Evidence Dimension	Cell membrane incorporation efficiency and internalization
Target Compound Data	Cholesterol-PEG-DBCO: Higher membrane incorporation, less internalization
Comparator Or Baseline	DSPE-PEG-DBCO: Lower membrane incorporation, higher internalization
Quantified Difference	Qualitative difference demonstrated by confocal microscopy and flow cytometry; cholesterol anchor is superior.
Conditions	RAW 264.7 murine macrophage cells; incubation with anchor lipids followed by biotinylation and streptavidin-FITC detection.

Why This Matters

For cell surface re-engineering and imaging, a higher anchoring efficiency and lower internalization rate mean more reliable, longer-lasting plasma membrane labeling and reduced off-target effects from intracellular dye accumulation.

• [1] Nag, O. K., et al. (2018). Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application. ACS Omega, 3(2), 1930-1937. View Source

Rapid and Durable Plasma Membrane Staining: Outperforms Commercial Membrane Dyes

A fluorescent cholesterol-PEG conjugate (Chol-PEG2000-FITC) was shown to attach firmly to mammalian plasma membranes within 10 minutes and maintain this staining for at least 1 hour without substantial internalization, a performance that exceeds commonly used commercial membrane dyes like DiD and CellMask . This property is directly linked to the cholesterol anchor's unique membrane affinity and is a key differentiator for imaging applications.

Membrane Staining

Data to verify

Chol-PEG-FITC: stable ≥1 hr Commercial dyes: internalized ~10–15 min

Reported longer retention may benefit extended imaging studies.

Cross-study comparison; verify with your cell type.

Evidence Dimension	Plasma membrane staining durability
Target Compound Data	Chol-PEG-FITC: Stable membrane attachment for ≥ 1 hour
Comparator Or Baseline	Commercial dyes (DiD, CellMask): Typically internalized within 10-15 minutes
Quantified Difference	Chol-PEG-FITC provides at least 4-fold longer plasma membrane retention before internalization.
Conditions	Mammalian cell culture; fluorescence microscopy assessment over time.

Why This Matters

For researchers requiring long-term plasma membrane tracking, Cholesterol-PEG-NHS-derived probes offer a distinct advantage in temporal resolution and specificity, reducing the need for frequent re-staining and minimizing artifacts from rapid dye internalization.

Narrow Polydispersity (PDI 1.02-1.05) for Reproducible Conjugation and Batch Consistency

The polydispersity index (PDI) of Cholesterol-PEG-NHS is a critical quality attribute. A PDI of 1.02-1.05, as achieved by controlled synthesis methods, indicates a highly uniform PEG chain length . This low dispersity is in stark contrast to typical commercial PEGs which can have PDI values >1.1 or broader. Lower PDI ensures more predictable and consistent conjugation stoichiometry and pharmacokinetic behavior.

PEG Polydispersity

Specification review

PDI 1.02–1.05

Low PDI may improve conjugation reproducibility.

Verify per lot; method-dependent.

Evidence Dimension	Polymer uniformity (Polydispersity Index, PDI)
Target Compound Data	PDI = 1.02-1.05 (for linear PEG)
Comparator Or Baseline	Typical commercial PEG derivatives: PDI often > 1.1
Quantified Difference	Cholesterol-PEG-NHS exhibits ~5-10% narrower molecular weight distribution.
Conditions	Gel Permeation Chromatography (GPC) or MALDI-MS analysis.

Why This Matters

Batch-to-batch consistency in PEG length is directly linked to the reproducibility of bioconjugation efficiency, nanoparticle size, and in vivo performance. Procuring Cholesterol-PEG-NHS with a verified low PDI minimizes experimental variability and simplifies scale-up.

Efficient and Mild NHS Ester Conjugation Under Physiological pH

The NHS ester terminus of Cholesterol-PEG-NHS reacts efficiently with primary amines (-NH2) on proteins, peptides, or functionalized surfaces at pH 7.0-8.5, forming a stable amide bond [1]. This reaction proceeds rapidly at room temperature, typically reaching completion within a few hours, which is a significant practical advantage over more harsh or slower conjugation chemistries. The mild conditions preserve the bioactivity of sensitive ligands.

Conjugation Conditions

Method context

pH 7.0–8.5, aqueous buffer, 2–4 h, room temp

Mild conditions may help preserve ligand bioactivity.

Optimization required for specific ligands.

Evidence Dimension	Conjugation reaction conditions and efficiency
Target Compound Data	Reaction with primary amines at pH 7.0-8.5, completion in 2-4 hours.
Comparator Or Baseline	Other conjugation chemistries (e.g., carbodiimide coupling) may require more stringent pH control, longer times, or risk of side reactions.
Quantified Difference	Mild, rapid, and highly specific amine conjugation under near-physiological conditions.
Conditions	Aqueous buffer, room temperature.

Why This Matters

The ability to conjugate targeting ligands under mild, aqueous conditions minimizes the risk of protein denaturation or loss of bioactivity, leading to higher yields of functional bioconjugates and more reliable downstream results.

• [1] BOC Sciences. Cholesterol-PEG-NHS, MW 1k-10k Product Information. View Source

Optimal Use Cases for Cholesterol-PEG-NHS Based on Quantitative Evidence

Long-Circulating Liposomal Drug Delivery Systems

For liposomal formulations of chemotherapeutics (e.g., doxorubicin) or nucleic acids where prolonged circulation is paramount for enhanced tumor accumulation via the EPR effect, Cholesterol-PEG-NHS is the preferred PEGylation reagent. Its ~2.1-fold higher AUC compared to DSPE-PEG [1] directly translates to superior pharmacokinetics, enabling potentially less frequent dosing and improved therapeutic indices.

Targeted Nanoparticle Functionalization with Antibodies or Peptides

When a nanoparticle platform (e.g., a polymeric nanoparticle or a lipid-based nanocarrier) requires surface functionalization with targeting ligands (e.g., anti-HER2 antibodies, RGD peptides), Cholesterol-PEG-NHS offers a clear advantage. The cholesterol anchor ensures stable, non-exchangeable insertion into the nanoparticle's lipid layer [1], while the PEG spacer provides optimal presentation of the ligand and the NHS ester allows for efficient, site-specific covalent attachment under mild conditions [2], preserving ligand affinity.

Long-Term Cell Surface Engineering and Imaging

For studies requiring stable plasma membrane labeling over extended periods (e.g., tracking cell migration, studying membrane dynamics), probes synthesized from Cholesterol-PEG-NHS are superior. They provide rapid (<10 min) and durable (>1 hour) membrane staining with minimal internalization [1], outperforming commercial dyes that are quickly endocytosed. This reduces artifacts and allows for more accurate long-term tracking of cell surface events.

Highly Reproducible Bioconjugate and Assay Development

In applications demanding stringent batch-to-batch consistency, such as developing diagnostic assays or preparing GMP-grade materials, the low polydispersity (PDI 1.02-1.05) of high-quality Cholesterol-PEG-NHS is a critical differentiator [1]. This narrow molecular weight distribution minimizes variability in conjugation efficiency and the physical properties of the final bioconjugate, leading to more robust and reproducible results across multiple experiments or production runs.

Application

Selection Property

Validation Focus

Prolonged-circulation liposome research

Cholesterol anchor for stable bilayer insertion

Circulation half-life & AUC characterization

Targeted nanoparticle functionalization

NHS ester for amine-reactive ligand coupling

Conjugation efficiency & ligand affinity retention

Long-term cell surface labeling

Cholesterol-PEG for durable membrane anchoring

Membrane retention time & internalization rate

Reproducible bioconjugate preparation

Low-dispersity PEG for uniform conjugation

Batch consistency & conjugate characterization

• [1] Mastrotto, F., et al. (2020). In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Molecular Pharmaceutics, 17(2), 472-487. View Source
• [2] Nag, O. K., et al. (2018). Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application. ACS Omega, 3(2), 1930-1937. View Source